methyl 4-{[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzoate

• IUPAC Name: methyl 4-[(3,4,8-trimethyl-2-oxochromen-7-yl)oxymethyl]benzoate
• InChI: InChI=1S/C21H20O5/c1-12-13(2)20(22)26-19-14(3)18(10-9-17(12)19)25-11-15-5-7-16(8-6-15)21(23)24-4/h5-10H,11H2,1-4H3
• InChI Key: ODNMWIRKOXWBTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OCC3=CC=C(C=C3)C(=O)OC)C
• Molecular Formula: C21H20O5
• Molecular Weight: 352.4 g/mol

Description

“Methyl 4-{[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzoate” is a chemical compound with the linear formula C21H20O5. It has a molecular weight of 352.391. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Synthesis Analysis

The synthesis of coumarin systems, which this compound is a part of, has been a focus for many organic and pharmaceutical chemists due to their valuable biological and pharmaceutical properties. The synthesis methods are carried out in both classical and non-classical conditions, particularly under green conditions such as using green solvents and catalysts.

Scientific Research Applications

Antimicrobial Activity

. These compounds demonstrated significant inhibitory effects against bacterial strains. Researchers have explored their potential as antimicrobial agents, making them promising candidates for combating infections.

Anti-Inflammatory Properties

. These compounds may modulate inflammatory pathways, making them relevant in the context of inflammatory diseases and conditions.

Anticancer Potential

. While further research is needed, these compounds could hold promise in cancer therapy.

Antiviral Activity

. Methyl 4-{[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzoate derivatives may contribute to antiviral drug development.

DNA Gyrase Inhibition

. DNA gyrase is essential for bacterial replication, making it an attractive target for antibiotic development.

Rare and Unique Chemical Collection

. Its distinct structure and properties make it valuable for specialized studies.

Future Directions

Given the valuable biological and pharmaceutical properties of coumarins, it is likely that research into the synthesis and applications of these compounds, including “methyl 4-{[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzoate”, will continue. These compounds have been tested for a variety of biological properties, suggesting potential future directions in these areas.

Mechanism of Action

Target of Action

Similar compounds, such as coumarin derivatives, have been known to exhibit antimicrobial activity , suggesting that their targets could be bacterial cells or specific enzymes within these cells.

Mode of Action

It can be inferred from related studies that coumarin derivatives may interact with their targets by binding to specific enzymes or receptors, thereby inhibiting their function .

Biochemical Pathways

Based on the antimicrobial activity of similar compounds, it can be hypothesized that it may interfere with essential biochemical pathways in bacteria, such as dna replication or protein synthesis .

Result of Action

Based on the antimicrobial activity of similar compounds, it can be inferred that it may lead to the death of bacterial cells or the inhibition of their growth .

Action Environment

Environmental factors such as pH, temperature, and the presence of other compounds can influence the action, efficacy, and stability of this compound . .